Cas no 2171199-26-9 (4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171199-26-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6084676
• PubChem ID: 165811112
• Update Time: 2025-08-04

4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• 4-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• EN300-1472718
• 2171199-26-9

• Inchi： 1S/C27H34N2O5/c1-3-10-19(17-25(30)29(4-2)16-9-15-26(31)32)28-27(33)34-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,3-4,9-10,15-18H2,1-2H3,(H,28,33)(H,31,32)/t19-/m0/s1
• InChI Key： TUWQIOZANZMBDL-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CC(N(CC)CCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

4-(3S)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino)Hexanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171199-26-9, known as 4-(3S)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino)Hexanamidobutanoic Acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a hexanamidobutanoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical reactivity and stability of the molecule.

Recent studies have highlighted the importance of this compound in the development of advanced therapeutic agents. Researchers have demonstrated that the unique stereochemistry of the (3S) configuration in the hexanamidobutanoic acid moiety significantly influences its bioavailability and pharmacokinetic properties. This has led to its exploration as a potential precursor for peptide-based drugs targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the Fmoc group is typically achieved through nucleophilic acyl substitution, while the ethyl substitution is introduced via alkylation reactions. These steps are meticulously optimized to ensure high yields and purity, which are critical for its intended applications in drug discovery.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it highly suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control and characterization during drug development.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under different physiological conditions. Molecular dynamics simulations have revealed that the Fmoc group significantly stabilizes the molecule by creating a hydrophobic environment around the peptide bond. This stabilization not only enhances the molecule's shelf life but also improves its compatibility with biological systems.

The application of this compound extends beyond drug development. It has also found utility in materials science, where it serves as a building block for constructing advanced polymers with tailored properties. For instance, its ability to form stable amide bonds has been leveraged to create biodegradable polymers for use in biomedical devices and drug delivery systems.

In conclusion, CAS No. 2171199-26-9 represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure, combined with recent breakthroughs in synthetic and computational methodologies, positions it as a key player in advancing modern medicine and materials science.